An In-depth Technical Guide to the Core Mechanism of Action of Freselestat Quarterhydrate
An In-depth Technical Guide to the Core Mechanism of Action of Freselestat Quarterhydrate
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Freselestat (also known as ONO-6818) is a potent, selective, and orally active inhibitor of human neutrophil elastase (HNE), a serine protease implicated in the pathophysiology of various inflammatory diseases. This technical guide delineates the core mechanism of action of Freselestat quarterhydrate, focusing on its molecular target, downstream signaling consequences, and the experimental methodologies used for its characterization. By potently and selectively binding to HNE, Freselestat mitigates the destructive effects of this enzyme, thereby reducing inflammation and tissue damage.
Primary Mechanism of Action: Potent and Selective Inhibition of Human Neutrophil Elastase
The primary mechanism of action of Freselestat is the direct inhibition of human neutrophil elastase[1][2]. HNE is a powerful serine protease stored in the azurophilic granules of neutrophils. Upon neutrophil activation at sites of inflammation, HNE is released into the extracellular space where it can degrade a wide range of extracellular matrix proteins, including elastin, collagen, and fibronectin. This proteolytic activity contributes to tissue damage and perpetuates the inflammatory cascade.
Freselestat exhibits high affinity and selectivity for HNE. This specificity is crucial as it minimizes off-target effects on other proteases that are essential for normal physiological functions.
Quantitative Inhibition Data
| Parameter | Value | Enzyme | Notes | Reference |
| Ki | 12.2 nM | Human Neutrophil Elastase | High affinity and selective inhibition. | [1] |
| Selectivity | >100-fold | Trypsin, Proteinase 3, Pancreatic Elastase, Plasmin, Thrombin, Collagenase, Cathepsin G, Murine Macrophage Elastase | Demonstrates high selectivity for HNE over other proteases. | [1] |
Downstream Effects of Neutrophil Elastase Inhibition by Freselestat
By inhibiting HNE, Freselestat modulates a variety of downstream inflammatory processes. These effects are a direct consequence of preventing HNE from cleaving its substrates, which include not only structural proteins but also molecules involved in inflammatory signaling.
Reduction of Inflammatory Mediators
Experimental evidence demonstrates that Freselestat significantly reduces the production of key inflammatory mediators. In a simulated extracorporeal circulation model using human blood, Freselestat was shown to decrease the levels of interleukin-8 (IL-8) and the complement component C5b-9[3].
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Interleukin-8 (IL-8): A potent chemokine responsible for the recruitment of neutrophils to sites of inflammation. By reducing IL-8 levels, Freselestat may limit further neutrophil influx and degranulation, thereby breaking a positive feedback loop of inflammation.
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C5b-9 (Membrane Attack Complex): The terminal product of the complement cascade, which can induce cell lysis and inflammation. Inhibition of its formation suggests that HNE may play a role in complement activation.
Attenuation of Acute Lung Injury
In animal models of HNE-induced acute lung injury, oral administration of Freselestat has been shown to be protective. The protective effects are dose-dependent and manifest as reductions in:
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Lung Myeloperoxidase (MPO) Activity: An enzyme abundant in neutrophils, used as a marker of neutrophil infiltration into tissues.
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Hemoglobin in Bronchoalveolar Lavage (BAL) Fluid: An indicator of lung hemorrhage.
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Neutrophil Count in BAL Fluid: A direct measure of neutrophil accumulation in the lungs[4].
These findings underscore the potential of Freselestat in treating inflammatory lung conditions characterized by excessive neutrophil activity.
Modulation of Intracellular Signaling Pathways
Neutrophil elastase is known to influence several intracellular signaling pathways that regulate inflammation, cell proliferation, and mucus production. By inhibiting HNE, Freselestat is presumed to counteract these effects.
Inhibition of the PKCδ → Duox1 → ROS → TACE → TNF-α → TNFR1 → ERK1/2 → Sp1 Pathway for MUC1 Expression
Neutrophil elastase can stimulate the transcription of the MUC1 gene, which is involved in mucus production in airway epithelial cells. This process is mediated by a complex signaling cascade. Inhibition of HNE by Freselestat would block the initiation of this pathway.
Attenuation of the PI3K/Akt/mTOR Signaling Pathway
The PI3K/Akt/mTOR pathway is a critical regulator of cell survival, proliferation, and apoptosis. Studies with the neutrophil elastase inhibitor sivelestat (B1662846) have demonstrated that inhibition of HNE can suppress the activation of this pathway in the context of acute lung injury[5][6]. It is therefore plausible that Freselestat exerts similar effects.
Prevention of Airway Smooth Muscle Cell Proliferation via ERK Signaling
Neutrophil elastase can induce the proliferation of airway smooth muscle (ASM) cells, a key feature of airway remodeling in chronic inflammatory lung diseases. This mitogenic effect is mediated through the activation of the ERK signaling pathway[7]. By inhibiting HNE, Freselestat would be expected to prevent this pathological proliferation.
Experimental Protocols
The characterization of Freselestat's mechanism of action relies on a variety of in vitro and in vivo experimental techniques.
In Vitro Neutrophil Elastase Inhibition Assay
This assay is fundamental to determining the inhibitory potency (IC50 or Ki) of compounds like Freselestat.
Objective: To quantify the inhibition of HNE activity by Freselestat.
Materials:
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Purified human neutrophil elastase
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Fluorogenic HNE substrate (e.g., MeOSuc-AAPV-AMC)
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Assay buffer (e.g., 0.1 M HEPES, pH 7.5)
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Freselestat (or other test inhibitors)
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96-well black microplate
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Fluorescence microplate reader
Procedure:
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Prepare a stock solution of Freselestat in a suitable solvent (e.g., DMSO).
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Perform serial dilutions of Freselestat in assay buffer to create a range of concentrations.
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In the wells of the 96-well plate, add a fixed concentration of HNE.
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Add the different concentrations of Freselestat to the wells containing HNE. Include a control with no inhibitor.
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Incubate the plate for a predetermined time (e.g., 15 minutes) at 37°C to allow for inhibitor binding.
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Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.
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Immediately measure the fluorescence intensity over time in a kinetic mode (Ex/Em = 380/500 nm for AFC-based substrates).
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Calculate the rate of reaction for each inhibitor concentration.
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Plot the reaction rate as a function of the inhibitor concentration and fit the data to a suitable model to determine the IC50 or Ki value.
Western Blot Analysis of Signaling Pathways
Objective: To determine the effect of HNE and its inhibition by Freselestat on the phosphorylation status of key signaling proteins (e.g., Akt, ERK).
Materials:
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Cell line of interest (e.g., A549 lung epithelial cells, primary human airway smooth muscle cells)
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Cell culture reagents
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Human neutrophil elastase
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Freselestat
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Lysis buffer with protease and phosphatase inhibitors
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SDS-PAGE gels and electrophoresis apparatus
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PVDF membranes and transfer apparatus
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
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Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt, anti-phospho-ERK, anti-total-ERK)
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HRP-conjugated secondary antibodies
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Chemiluminescent substrate
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Imaging system
Procedure:
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Culture cells to the desired confluency.
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Pre-treat cells with various concentrations of Freselestat for a specified time (e.g., 1 hour).
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Stimulate the cells with HNE for a predetermined time (e.g., 15-30 minutes). Include appropriate controls (untreated, HNE alone, Freselestat alone).
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Wash the cells with ice-cold PBS and lyse them with lysis buffer.
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Determine the protein concentration of the lysates.
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Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.
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Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with the primary antibody against the phosphorylated protein of interest overnight at 4°C.
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Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
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Detect the protein bands using a chemiluminescent substrate and an imaging system.
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Strip the membrane and re-probe with an antibody against the total protein to normalize for loading.
Conclusion
Freselestat quarterhydrate's core mechanism of action is the potent and selective inhibition of human neutrophil elastase. This targeted action effectively disrupts the deleterious effects of HNE in inflammatory conditions by preventing the degradation of the extracellular matrix, reducing the production of pro-inflammatory mediators, and attenuating the activation of key intracellular signaling pathways involved in inflammation, cell proliferation, and mucus secretion. The well-defined mechanism of action, supported by robust in vitro and in vivo data, establishes Freselestat as a significant therapeutic candidate for neutrophil-driven inflammatory diseases. Further research into its clinical efficacy will be crucial in translating these mechanistic insights into patient benefits.
References
- 1. Selective Inhibition of Extracellular Signal-regulated Kinases 1 and 2: When Less Is More - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Neutrophil elastase stimulates MUC1 gene expression through increased Sp1 binding to the MUC1 promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. ONO-6818, a novel, potent neutrophil elastase inhibitor, reduces inflammatory mediators during simulated extracorporeal circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. A novel oral neutrophil elastase inhibitor (ONO-6818) inhibits human neutrophil elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Sivelestat improves acute lung injury by inhibiting PI3K/AKT/mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 6. journals.plos.org [journals.plos.org]
- 7. The free fatty acid receptor 1 promotes airway smooth muscle cell proliferation through MEK/ERK and PI3K/Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
